Cas no 2034430-77-6 (N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride)

• Product Name: N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride
• CAS No: 2034430-77-6
• MF: C₁₂H₁₃ClFN₃
• MW: 253.703124761581
• CID: 6491946
• Update Time: 2025-10-29

N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride
• 2-N-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine:dihydrochloride

• Inchi： 1S/C12H12FN3.ClH/c1-8-4-5-11(9(13)7-8)16-12-10(14)3-2-6-15-12;/h2-7H,14H2,1H3,(H,15,16);1H
• InChI Key： JBUUMCIOCVUCAP-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CC=1N)C1C=CC(C)=CC=1F.Cl

Additional information on N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride

Comprehensive Guide to N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride (CAS No. 2034430-77-6)

N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride (CAS No. 2034430-77-6) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a fluorinated pyridine derivative, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers and industry professionals frequently search for CAS 2034430-77-6 to explore its synthesis, properties, and potential therapeutic uses.

The molecular structure of N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride features a pyridine core substituted with a fluoro-methylphenyl group, enhancing its reactivity and binding affinity. This makes it a valuable intermediate in the development of small-molecule inhibitors and targeted therapies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they are often used in high-throughput screening and computational modeling.

One of the key applications of N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride is in the field of oncology research. Its ability to interact with specific enzyme targets has made it a candidate for studying cancer cell signaling pathways. Additionally, its fluorinated aromatic ring contributes to improved metabolic stability, a critical factor in drug design. Searches for fluorinated drug candidates and pyridine-based therapeutics often lead to this compound, reflecting its relevance in modern pharmacology.

The synthesis of CAS 2034430-77-6 involves multi-step organic reactions, including amination and halogenation processes. Researchers looking for synthetic protocols for fluorinated pyridines or diamine derivatives will find this compound particularly interesting. Its dihydrochloride salt form ensures better solubility and handling, which is crucial for laboratory applications and scale-up processes.

In the context of green chemistry, there is growing interest in optimizing the synthesis of N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride to reduce waste and improve yield. This aligns with broader industry trends toward sustainable chemical manufacturing. Questions like "How to synthesize fluorinated pyridines efficiently?" or "What are the applications of dihydrochloride salts in drug development?" are commonly searched, underscoring the compound's significance.

From a commercial perspective, CAS 2034430-77-6 is available through specialized chemical suppliers catering to pharmaceutical R&D and academic research. Its pricing and availability are influenced by demand in preclinical studies and patent filings. Companies involved in custom synthesis and contract research often list this compound in their portfolios, targeting clients working on kinase inhibitors and epigenetic modulators.

Safety and handling of N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during use. Researchers often search for MSDS for fluorinated pyridine derivatives or storage conditions for dihydrochloride salts, emphasizing the need for accurate safety information.

In summary, N2-(2-fluoro-4-methylphenyl)pyridine-2,3-diamine dihydrochloride (CAS No. 2034430-77-6) is a versatile compound with broad applications in drug discovery and medicinal chemistry. Its unique structure and properties make it a valuable tool for researchers exploring targeted therapies and enzyme modulation. As the demand for fluorinated bioactive molecules grows, this compound is likely to remain a focal point in scientific and industrial discussions.